Cas no 1798016-44-0 ({[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate)

• Product Name: {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate
• CAS No: 1798016-44-0
• MF: C₂₁H₂₅NO₅
• MW: 371.426906347275
• CID: 5324178
• Update Time: 2025-05-26

{[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl] 2-(4-methylphenyl)acetate
• 2-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2-oxoethyl (4-methylphenyl)acetate
• {[2-(3,4-DIMETHOXYPHENYL)ETHYL]CARBAMOYL}METHYL 2-(4-METHYLPHENYL)ACETATE
• STL352738
• 2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl 2-(p-tolyl)acetate
• {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate

• Inchi： 1S/C21H25NO5/c1-15-4-6-16(7-5-15)13-21(24)27-14-20(23)22-11-10-17-8-9-18(25-2)19(12-17)26-3/h4-9,12H,10-11,13-14H2,1-3H3,(H,22,23)
• InChI Key： NBDHTTSQCLICCQ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNC(COC(CC1C=CC(C)=CC=1)=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 462
• XLogP3: 3.3
• Topological Polar Surface Area: 73.9

Additional information on {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate

Introduction to {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate and Its Applications in Modern Chemical Biology

The compound with the CAS number 1798016-44-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate, provides a detailed insight into its structural composition and potential biological activities. This introduction aims to explore the compound's chemical properties, its significance in ongoing research, and its potential applications in pharmaceutical development.

The molecular structure of this compound features a complex arrangement of functional groups, including dimethoxyphenyl and methylphenyl moieties, which contribute to its unique chemical behavior. The presence of a carbamoyl group linked to an ethyl chain further enhances its reactivity and potential interactions with biological targets. Such structural features make it a valuable candidate for studying enzyme inhibition, receptor binding, and other pharmacological mechanisms.

In recent years, there has been a surge in research focused on identifying novel compounds with potential therapeutic applications. The compound 1798016-44-0 has emerged as a promising candidate in this context. Its ability to modulate biological pathways suggests that it could be used in the development of new drugs targeting various diseases. For instance, studies have shown that similar molecular scaffolds can exhibit potent activity against enzymes involved in cancer progression and inflammation.

The dimethoxyphenyl group in the compound's structure is particularly noteworthy, as it is known to interact with specific proteins and enzymes. This interaction can lead to altered enzyme activity, which may have therapeutic benefits. Researchers are exploring how this compound can be optimized to enhance its binding affinity and selectivity for target proteins. Such optimization efforts are crucial for developing drugs that are both effective and minimally toxic.

Another significant aspect of this compound is its potential role in drug design and discovery. The carbamoyl group provides a versatile platform for further chemical modifications, allowing researchers to tailor the molecule's properties for specific applications. This flexibility is essential for creating compounds that can precisely target disease-causing pathways without affecting healthy cells.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-methylphenyl)acetate. By leveraging machine learning algorithms and molecular docking techniques, researchers can predict the compound's interactions with biological targets with high accuracy. This approach has significantly reduced the time and cost associated with drug discovery, making it possible to identify promising candidates more rapidly.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of agrochemicals and specialty chemicals, where its unique properties can be exploited for innovative solutions. For example, derivatives of this compound could be used to create more effective pesticides or herbicides that are environmentally friendly and sustainable.

In conclusion, the compound with CAS number 1798016-44-0 represents a significant advancement in chemical biology. Its complex structure and diverse functional groups make it a versatile tool for research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine and agriculture. The ongoing research into its properties and potential applications promises to yield exciting new discoveries in the years to come.